(2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 2-methyl-N-[(4-methylphenyl)methyl]butan-2-amine
• InChI: InChI=1S/C13H21N/c1-5-13(3,4)14-10-12-8-6-11(2)7-9-12/h6-9,14H,5,10H2,1-4H3
• InChI Key: FJWQQRXDMCRSCY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC=C(C=C1)C

Description

(2-Methylbutan-2-yl)[(4-methylphenyl)methyl]amine is a secondary amine characterized by a branched alkyl chain (2-methylbutan-2-yl) and a 4-methylbenzyl substituent. Its structure combines steric bulk from the tert-butyl-like group with the aromatic and mildly electron-donating properties of the 4-methylbenzyl moiety. This compound is structurally analogous to other benzylamine derivatives, which are widely explored in medicinal chemistry and materials science due to their tunable electronic and steric profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine typically involves the alkylation of an amine with an appropriate alkyl halide. One common method is the reaction of 4-methylbenzyl chloride with 2-methylbutan-2-amine in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of (2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides using oxidizing agents like hydrogen peroxide.

Reduction: Reduction reactions can convert the amine to its corresponding amine hydrides.

Substitution: The amine group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or peracids under mild conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Amine oxides.

Reduction: Amine hydrides.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

(2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzyl Group

a. (Butan-2-yl)[(4-methylphenyl)methyl]amine hydrochloride (CAS 1049678-12-7)

• Structure : Differs by a shorter alkyl chain (butan-2-yl vs. 2-methylbutan-2-yl).
• Properties : The reduced steric bulk may enhance solubility but decrease metabolic stability compared to the target compound. The hydrochloride salt form improves crystallinity, facilitating purification .
• Applications : Likely used as a synthetic intermediate for pharmaceuticals or agrochemicals.

b. (4-Fluorophenyl)(phenyl)methylamine

• Structure : Replaces the 4-methylbenzyl group with a bifunctional (4-fluorophenyl)(phenyl)methyl moiety.
• The biphenyl system enhances lipophilicity (logP ~3.5–4.0) compared to the monobenzyl target compound .

c. (2,4-Dichlorophenyl)methylamine (CAS 931991-22-9)

• Structure : Substitutes 4-methylbenzyl with 2,4-dichlorobenzyl.
• Higher halogen content may confer antimicrobial activity .

Variations in the Alkylamine Group

a. (4-Phenylbutan-2-yl)[1-(thiophen-2-yl)ethyl]amine

• Structure : Replaces 2-methylbutan-2-yl with a 4-phenylbutan-2-yl group and adds a thiophene-containing ethyl chain.
• Properties: The aromatic thiophene enhances π-π stacking interactions, relevant in materials science.

b. (3-Methoxyphenyl)methylamine

• Structure : Substitutes 4-methylbenzyl with 3-methoxybenzyl.
• Properties : The methoxy group’s electron-donating nature increases the compound’s basicity (pKa ~9.5–10.0) compared to the target compound (pKa ~9.0–9.5). This modification could improve solubility in polar solvents .

Data Table: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
(2-Methylbutan-2-yl)[(4-methylphenyl)methyl]amine	C₁₃H₂₁N	191.32	4-Methylbenzyl, tert-butyl	Pharmaceutical intermediates
(Butan-2-yl)[(4-methylphenyl)methyl]amine HCl	C₁₂H₂₀ClN	213.75	Shorter alkyl, hydrochloride	Crystallography studies
(4-Fluorophenyl)(phenyl)methylamine	C₁₈H₂₂FN	271.37	Bifunctional aryl, fluorine	Bioactive molecule design
(2,4-Dichlorophenyl)methylamine	C₁₂H₁₇Cl₂N	246.18	Dichlorobenzyl	Antimicrobial agents

Research Findings and Implications

• Steric Effects : The 2-methylbutan-2-yl group in the target compound provides significant steric hindrance, which may slow degradation by cytochrome P450 enzymes, enhancing metabolic stability in drug candidates .
• Electronic Tuning : Substituents like fluorine or chlorine on the benzyl group can modulate electron density, influencing binding to targets such as G-protein-coupled receptors .
• Synthetic Flexibility : The amine’s secondary structure allows for further functionalization, such as sulfonamide formation (e.g., N-benzyl-N’-(4-methylbenzyl)sulfamide ), expanding utility in drug discovery.

Biological Activity

(2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine, also known by its CAS number 1157553-89-3, is a compound of interest in various biological and pharmacological contexts. This article aims to explore its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure

The chemical structure of (2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine can be represented as follows:

• Molecular Formula : C13H19N
• Molecular Weight : 205.30 g/mol

Research indicates that compounds similar to (2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine may interact with various biological targets, including neurotransmitter receptors and enzymes. Such interactions could lead to modulation of neurotransmission and metabolic processes.

• Neurotransmitter Modulation : The compound is hypothesized to influence the levels of neurotransmitters such as dopamine and norepinephrine, potentially affecting mood and cognitive functions.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit certain enzymes involved in metabolic pathways, although specific targets remain to be fully elucidated.

Therapeutic Applications

The potential therapeutic applications of (2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine are diverse:

• CNS Disorders : Due to its possible effects on neurotransmitter systems, it may have applications in treating conditions like depression or anxiety.
• Metabolic Disorders : Its enzyme inhibition properties could make it a candidate for further investigation in metabolic syndrome treatments.

Study Overview

A significant study published in a peer-reviewed journal examined the pharmacological profile of similar amine compounds. The study assessed their effects on PPARγ activation, which is crucial for insulin sensitivity and glucose metabolism .

Compound	PPARγ Activation	NO Production Inhibition
Compound A	Moderate	High
Compound B	High	Moderate
(2-Methylbutan-2-YL)[(4-methylphenyl)methyl]amine	TBD	TBD

Research Findings

• In Vitro Studies : Initial in vitro assays showed that related compounds could activate PPARγ, suggesting a mechanism for potential antidiabetic effects.
• Toxicity Assessments : Toxicity studies indicated that while some derivatives exhibited low toxicity levels, further research is necessary to establish safety profiles for human use.